Cas no 33667-09-3 (2-Butanone,3-hydroxy-4-methoxy-)

• Product Name: 2-Butanone,3-hydroxy-4-methoxy-
• CAS No: 33667-09-3
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 294409
• Update Time: 2024-01-27

2-Butanone,3-hydroxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,3-hydroxy-4-methoxy-
• 2-Butanone, 3-hydroxy-4-methoxy- (8CI)

• Inchi： 1S/C5H10O3/c1-4(6)5(7)3-8-2/h5,7H,3H2,1-2H3
• InChI Key： FFAINMZJAKLFGG-UHFFFAOYSA-N
• SMILES： CC(=O)C(O)COC

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53